molecular formula C13H10BrFN2O2 B8402183 4-bromo-2-fluoro-N-(2-methoxy-4-pyridyl)benzamide

4-bromo-2-fluoro-N-(2-methoxy-4-pyridyl)benzamide

Cat. No.: B8402183
M. Wt: 325.13 g/mol
InChI Key: AAXFBZLSNGPLJO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-bromo-2-fluoro-N-(2-methoxy-4-pyridyl)benzamide is a useful research compound. Its molecular formula is C13H10BrFN2O2 and its molecular weight is 325.13 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C13H10BrFN2O2

Molecular Weight

325.13 g/mol

IUPAC Name

4-bromo-2-fluoro-N-(2-methoxypyridin-4-yl)benzamide

InChI

InChI=1S/C13H10BrFN2O2/c1-19-12-7-9(4-5-16-12)17-13(18)10-3-2-8(14)6-11(10)15/h2-7H,1H3,(H,16,17,18)

InChI Key

AAXFBZLSNGPLJO-UHFFFAOYSA-N

Canonical SMILES

COC1=NC=CC(=C1)NC(=O)C2=C(C=C(C=C2)Br)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 4-bromo-2-fluoro-benzoyl chloride (2 g, 8.42 mmol) in dichloromethane (10.0 mL) was added drop-wise to a mixture of 2-methoxypyridin-4-amine (1.0 g, 8.42 mmol), pyridine (2.0 mL, 25.27 mmol) and dichloromethane (40.0 mL) at 0° C. The mixture was allowed to warm to room temperature and was stirred at that temperature overnight. The mixture was poured into 1N HCl (200 mL) and dichloromethane (200 mL). The layers were separated and the organic layer was dried over sodium sulfate, filtered and concentrated under reduced pressure to give 4-bromo-2-fluoro-N-(2-methoxy-4-pyridyl)benzamide (1.2 g, 44%) as an off-white solid. ESI-MS m/z calc. 323.99. found 325.1 (M+1)+; Retention time: 1.37 minutes (3 minutes run). 1H NMR (400 MHz, DMSO-d6) δ 10.80 (s, 1H), 8.11-8.06 (m, 1H), 7.79 (dd, J=9.8, 1.7 Hz, 1H), 7.68-7.62 (m, 1H), 7.59 (dd, J=8.3, 1.7 Hz, 1H), 7.23-7.18 (m, 2H), 3.84 (s, 3H) ppm.
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
1 g
Type
reactant
Reaction Step Two
Quantity
2 mL
Type
reactant
Reaction Step Two
Quantity
40 mL
Type
solvent
Reaction Step Two
Name
Quantity
200 mL
Type
reactant
Reaction Step Three
Quantity
200 mL
Type
solvent
Reaction Step Three

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